![molecular formula C9H6N2O2S B2984586 5-Nitro-2-(3-thienyl)pyridine CAS No. 937602-39-6](/img/structure/B2984586.png)
5-Nitro-2-(3-thienyl)pyridine
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Overview
Description
5-Nitro-2-(3-thienyl)pyridine is a chemical compound with the molecular formula C9H6N2O2S and a molecular weight of 206.22 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 5-Nitro-2-(3-thienyl)pyridine consists of a pyridine ring attached to a thiophene ring via a nitrogen atom . The pyridine ring contains a nitro group at the 5-position .Scientific Research Applications
Antimicrobial Activity
This compound has been studied for its potential in creating new antimicrobial agents. It shows favorable binding interactions and binding energy with the binding site of thymidylate kinase, which is crucial for DNA synthesis in microorganisms, suggesting it could be used to develop new treatments for bacterial infections .
Antiviral Research
The pyridine moiety is known for its antiviral properties. Research into compounds like 5-Nitro-2-(3-thienyl)pyridine could lead to the development of novel antiviral drugs that target specific viral enzymes or replication mechanisms .
Anti-inflammatory and Analgesic Applications
Some derivatives of thiophene, which is part of the structure of 5-Nitro-2-(3-thienyl)pyridine, have shown significant analgesic and anti-inflammatory activities. This suggests potential applications in developing new anti-inflammatory drugs .
Antitumor and Cytotoxic Activity
Thiophene derivatives have been synthesized and tested for their cytotoxicity activity on human tumor cell lines, indicating that 5-Nitro-2-(3-thienyl)pyridine could be a precursor in synthesizing compounds with potential antitumor effects .
Synthesis of Thiophene Derivatives
The compound is used in the synthesis of various thiophene derivatives, which have diverse biological activities and potential applications in medicinal chemistry .
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazoles, have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Mode of Action
It’s worth noting that thiazole derivatives, which share a similar structure, have been found to interact with various biological targets, leading to a range of effects .
Biochemical Pathways
Thiazole derivatives have been found to impact a variety of biochemical pathways, leading to their diverse biological activities .
Result of Action
Compounds with similar structures have been found to exhibit a range of biological activities, suggesting that 5-nitro-2-(3-thienyl)pyridine may have similar effects .
properties
IUPAC Name |
5-nitro-2-thiophen-3-ylpyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6N2O2S/c12-11(13)8-1-2-9(10-5-8)7-3-4-14-6-7/h1-6H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFGDQOROSUNYHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1[N+](=O)[O-])C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2-(3-thienyl)pyridine |
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